Cas no 1214021-86-9 (3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid)

• Product Name: 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid
• CAS No: 1214021-86-9
• MF: C₁₄H₁₆N₂O₅
• MW: 292.2872
• MDL: MFCD09798712
• CID: 5094701
• PubChem ID: 16426846
• Update Time: 2025-10-29

3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
• 3-[1-(4-Methoxy-benzyl)-2,5-dioxo-imidazolidin-4-yl]-propionic acid
• 3-{1-[(4-Methoxyphenyl)methyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid
• 3-(1-[(4-Methoxyphenyl)methyl]-2,5-dioxoimidazolidin-4-yl)propanoic acid
• 3-[1-[(4-methoxyphenyl)methyl]-2,5-dioxoimidazolidin-4-yl]propanoic acid
• STL540107
• 3-[1-(4-methoxybenzyl)-2,5-dioxo-4-imidazolidinyl]propanoic acid
• 3-(1-[(4-Methoxyphenyl)methyl]-2,5-dioxoimidazolidin-4-yl)propanoi
• 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid

• MDL： MFCD09798712
• Inchi： 1S/C14H16N2O5/c1-21-10-4-2-9(3-5-10)8-16-13(19)11(15-14(16)20)6-7-12(17)18/h2-5,11H,6-8H2,1H3,(H,15,20)(H,17,18)
• InChI Key： RYXFIOOGKNWBIR-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C(N1C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 418
• XLogP3: 0.5
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid

Introduction to 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid (CAS No. 1214021-86-9)

3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1214021-86-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidazolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a 4-methoxybenzyl substituent and a dioxo (keto) group in its molecular framework imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid consists of an imidazolidine ring system that is fused with a propanoic acid moiety. The dioxo functionality at the 2- and 5-positions of the imidazolidine ring enhances its electrophilicity, facilitating various chemical transformations such as condensation reactions, nucleophilic additions, and cyclizations. Additionally, the 4-methoxybenzyl group serves as a protecting group for hydroxyl or amine functionalities and can be selectively removed under specific conditions to reveal reactive sites for further derivatization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The imidazolidine scaffold is particularly noteworthy due to its structural versatility and biological relevance. Studies have demonstrated that derivatives of imidazolidine exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The compound 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid has been investigated as a precursor in the synthesis of biologically active molecules, leveraging its ability to undergo facile functionalization.

One of the most compelling aspects of this compound is its utility in medicinal chemistry as a building block for drug candidates. The combination of the dioxo group and the 4-methoxybenzyl moiety provides multiple points of intervention for chemical modification, allowing chemists to tailor the properties of derived compounds to specific biological targets. For instance, researchers have explored its use in generating peptidomimetics and enzyme inhibitors by incorporating amino acid residues or other pharmacophores into the imidazolidine core.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling and copper-assisted oxidation, have enabled efficient construction of complex molecular architectures from this intermediate. These techniques have not only improved yields but also allowed for the introduction of diverse functional groups with high precision.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The imidazolidine core is a common motif in approved therapeutics, highlighting its importance as a pharmacophore. By modifying the substituents on this scaffold, chemists can fine-tune interactions with biological targets such as enzymes and receptors. The compound CAS No. 1214021-86-9 exemplifies this approach by serving as a versatile platform for generating novel molecules with therapeutic potential.

In addition to its pharmaceutical applications, 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid has found utility in materials science and agrochemical research. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with specific mechanical or electronic properties. Furthermore, derivatives of this compound have been tested for their efficacy as intermediates in crop protection agents, contributing to sustainable agricultural practices.

The synthesis of complex organic molecules often requires multi-step processes that involve careful selection of reagents and reaction conditions. The compound CAS No. 1214021-86-9 has been employed in several key synthetic transformations that demonstrate its importance as an intermediate. For example, it can be converted into more complex structures through nucleophilic substitution reactions at the α-carbonyl position or through ring-opening reactions facilitated by strong bases or acids. These transformations highlight its adaptability in synthetic strategies.

The growing body of research on heterocyclic compounds underscores their significance in modern chemistry. The development of efficient synthetic routes to access these molecules has been instrumental in accelerating drug discovery efforts worldwide. As new methodologies emerge, compounds like 3-1-(4-Methoxybenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid (CAS No. 1214021-86-9) will continue to play a pivotal role in generating innovative solutions across multiple scientific disciplines.

In conclusion,3 - 1 - ( 4 - Methoxybenzyl ) - 2 , 5 - Dioxoimidazolidin - 4 - ylpropanoic acid ( CAS No . 1214021 - 86 - 9 ) represents a valuable asset in synthetic chemistry due to its structural features and functional versatility. Its applications span pharmaceuticals, materials science, and agrochemicals, reflecting its broad utility across different domains of research and industry. As scientists continue to uncover new synthetic possibilities and explore its biological potential,this compound will undoubtedly remain at the forefront of chemical innovation.